4-(Dimethylsulfamoyl)-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]benzamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]benzamide
• InChI: InChI=1S/C15H19N5O3S2/c1-10-17-18-15(24-10)20-8-12(9-20)16-14(21)11-4-6-13(7-5-11)25(22,23)19(2)3/h4-7,12H,8-9H2,1-3H3,(H,16,21)
• InChI Key: HGAUYTRNMQNEAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)N2CC(C2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C
• Molecular Formula: C15H19N5O3S2
• Molecular Weight: 381.5 g/mol

Description

The compound contains several functional groups including a dimethylsulfamoyl group, a 5-methyl-1,3,4-thiadiazol-2-yl group, and an azetidin-3-yl group attached to a benzamide core. These groups could potentially contribute to the compound’s reactivity and properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the benzamide core. The presence of the azetidin-3-yl (a type of beta-lactam) and 1,3,4-thiadiazol-2-yl groups could introduce ring strain and affect the compound’s reactivity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-withdrawing sulfamoyl group and the electron-donating methyl group on the thiadiazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties such as solubility, melting point, and stability would be influenced by the functional groups present in the compound.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, beta-lactams like azetidin-3-yl are often used in antibiotics to inhibit cell wall synthesis in bacteria.

Safety and Hazards

As with any chemical compound, appropriate safety measures should be taken when handling. Potential hazards could include skin and eye irritation, and harmful effects if inhaled, swallowed, or in contact with skin.

Future Directions

Future research could focus on exploring the potential applications of this compound, such as its use in pharmaceuticals or materials science. It would also be important to further investigate its synthesis, properties, and safety.